4-(2-fluorophenyl)-5-methyl-2-[3-(trifluoromethyl)benzyl]-2,4-dihydro-3H-1,2,4-triazol-3-one

• IUPAC Name: 4-(2-fluorophenyl)-5-methyl-2-[[3-(trifluoromethyl)phenyl]methyl]-1,2,4-triazol-3-one
• InChI: InChI=1S/C17H13F4N3O/c1-11-22-23(10-12-5-4-6-13(9-12)17(19,20)21)16(25)24(11)15-8-3-2-7-14(15)18/h2-9H,10H2,1H3
• InChI Key: OJZNTXVDQRSOSK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=O)N1C2=CC=CC=C2F)CC3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C17H13F4N3O
• Molecular Weight: 351.30 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups, including a 1,2,4-triazole ring, a fluorophenyl group, a trifluoromethyl group, and a benzyl group. These groups are common in many pharmaceuticals and agrochemicals due to their unique chemical properties.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups and the conditions under which the reactions are carried out. For example, the trifluoromethyl group could significantly improve the physicochemical and pharmacological properties of the parent molecules due to the unique character of the fluorine atom.

Scientific Research Applications

Phthalocyanine Derivatives for Electrochemical Technologies

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Drug Potency Enhancement via Trifluoromethyl Group Interaction

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Synthesis of Isoquinolines

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Mechanism of Action

The mechanism of action would depend on the specific biological or chemical process that the compound is involved in. For instance, some trifluoromethyl-1,2,4-triazole derivatives have been applied as anticonvulsant drugs, GlyT1 inhibitors, anti-HIV-1 reagents, and NKI-receptor ligands.

Future Directions

The future research directions for this compound could involve further exploration of its potential applications in pharmaceuticals and agrochemicals, as well as studies to better understand its physical and chemical properties and its behavior in biological systems.